1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C23H21N5O2/c1-17(19-7-9-20(10-8-19)27-14-13-24-16-27)25-23(30)21-11-12-22(29)28(26-21)15-18-5-3-2-4-6-18/h2-14,16-17H,15H2,1H3,(H,25,30)
• InChI Key: IQEOCWWHJAFEKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2C=CN=C2)NC(=O)C3=NN(C(=O)C=C3)CC4=CC=CC=C4
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide, also known as BIX-01294, is a small molecule inhibitor of G9a and GLP, which are histone lysine methyltransferases. The compound has been widely used in scientific research to study the role of histone methylation in various biological processes.

Mechanism of Action

The mechanism of action of 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide involves the inhibition of G9a and GLP, which are SET domain-containing histone lysine methyltransferases. The compound binds to the SET domain of the enzymes and blocks the transfer of methyl groups from S-adenosylmethionine (SAM) to the lysine residue of histone H3. This results in the reduction of H3K9 methylation and the derepression of silenced genes.
Biochemical and Physiological Effects:
1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide has been shown to have various biochemical and physiological effects in different cell types and organisms. The compound can induce the differentiation of embryonic stem cells and neural progenitor cells by activating the expression of lineage-specific genes. It can also inhibit the growth and survival of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide has been reported to have neuroprotective effects in animal models of neurodegenerative diseases, such as Huntington's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide has several advantages for lab experiments, including its specificity for G9a and GLP, its reversible inhibition, and its low cytotoxicity. The compound can be used at different concentrations and exposure times to achieve different levels of inhibition and gene expression changes. However, 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide also has some limitations, such as its potential off-target effects on other histone methyltransferases and its limited solubility in aqueous solutions. These factors should be taken into consideration when designing experiments using 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide.

Future Directions

There are several future directions for the use of 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide in scientific research. One direction is to explore the role of G9a and GLP in different biological processes and diseases, such as aging, immunity, and metabolic disorders. Another direction is to develop more potent and selective inhibitors of G9a and GLP, which can be used for therapeutic purposes. Furthermore, the combination of 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide with other epigenetic modifiers, such as DNA methyltransferase inhibitors and histone deacetylase inhibitors, may provide synergistic effects and novel therapeutic strategies.

Synthesis Methods

The synthesis of 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide involves several steps, including the reaction of 4-imidazol-1-ylbenzylamine with 2,4-dichloro-5-nitropyridazine, followed by reduction of the nitro group to an amino group and coupling with 3-carboxy-6-oxypyridazine-2(1H)-one. The final product is obtained by benzyl protection of the amino group. The purity and yield of the compound can be improved by using different purification methods, such as column chromatography and recrystallization.

Scientific Research Applications

1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide has been used in various scientific research fields, including epigenetics, stem cell biology, cancer research, and neurobiology. The compound has been shown to inhibit the activity of G9a and GLP, which are responsible for the methylation of histone H3 lysine 9 (H3K9), a repressive chromatin mark. By inhibiting H3K9 methylation, 1-benzyl-N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-oxopyridazine-3-carboxamide can induce chromatin remodeling and gene expression changes, leading to alterations in cellular differentiation, proliferation, and apoptosis.